Cas no 1261584-31-9 (3-Hydroxy-5-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Hydroxy-5-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1261584-31-9
• MF: C₇H₄ClF₃O₄S
• MW: 276.617470741272
• CID: 4962832
• Update Time: 2023-08-24

3-Hydroxy-5-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C7H4ClF3O4S/c8-16(13,14)6-2-4(12)1-5(3-6)15-7(9,10)11/h1-3,12H
• InChI Key： YNDISAMVWMQOBA-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=1)OC(F)(F)F)O)(=O)=O

Computed Properties

• Exact Mass: 275.9470920 g/mol
• Monoisotopic Mass: 275.9470920 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72
• Molecular Weight: 276.62